Cas no 1894831-95-8 (1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine)

• Product Name: 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine
• CAS No: 1894831-95-8
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6007831
• PubChem ID: 117291910
• Update Time: 2025-06-07

1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine
• EN300-1760266
• 1-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methyl]cyclopropan-1-amine
• 1894831-95-8

• Inchi： 1S/C13H17NO/c1-9-6-11-7-10(2-3-12(11)15-9)8-13(14)4-5-13/h2-3,7,9H,4-6,8,14H2,1H3
• InChI Key： NDDJGVRYGLJRHC-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C=C2CC1C)CC1(CC1)N

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 1894831-95-8 and Product Name: 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine

The compound identified by the CAS number 1894831-95-8 and the product name 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a benzofuran moiety and a cyclopropane ring in its structure suggests unique electronic and steric properties that make it a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The benzofuran scaffold, in particular, has been extensively studied for its role in various biological processes and its ability to interact with biological targets. The derivative 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine combines this motif with a cyclopropane ring, which is known for its rigid three-membered structure that can modulate binding affinity and selectivity. This combination opens up new avenues for designing molecules with enhanced pharmacological properties.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The cyclopropane ring introduces steric constraints that can be exploited to improve binding interactions with biological targets. For instance, the rigid nature of the cyclopropane ring can help to stabilize key interactions in enzyme active sites or receptor binding pockets. This structural feature, combined with the electronic properties of the benzofuran moiety, makes 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine a versatile scaffold for developing new drugs.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The benzofuran core is typically synthesized through cyclization reactions, while the cyclopropane ring can be introduced via Ring-closing metathesis (RCM) or other cyclopropanation methods. The final step involves functionalizing the molecule to achieve the desired pharmacophore. Advanced synthetic techniques, such as transition-metal catalysis and flow chemistry, have been employed to optimize these reactions and improve scalability.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The benzofuran moiety is known to exhibit various biological activities, including anti-inflammatory, anti-viral, and anti-cancer effects. The cyclopropane ring further enhances these properties by modulating the molecule's interaction with biological targets. Preclinical studies have shown promising results in several disease models, suggesting that this compound could be developed into a novel therapeutic agent.

The pharmacological profile of 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine is being actively investigated in academic and industrial research settings. Researchers are exploring its potential as an inhibitor of key enzymes involved in disease pathways or as a modulator of receptor activity. The compound's unique structural features make it an attractive candidate for further optimization through structure-based drug design approaches. Computational modeling techniques are being used to predict how the molecule interacts with biological targets at the molecular level.

In conclusion, the compound with CAS No. 1894831-95-8 and the product name 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable tool for drug discovery and development. Further research is warranted to fully explore its potential as a therapeutic agent and to optimize its pharmacological properties for clinical applications.